Cas no 1807185-89-2 (Methyl 4-cyano-2-fluoropyridine-5-acetate)

• Product Name: Methyl 4-cyano-2-fluoropyridine-5-acetate
• CAS No: 1807185-89-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4802698
• Update Time: 2025-06-12

Methyl 4-cyano-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-fluoropyridine-5-acetate

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)3-7-5-12-8(10)2-6(7)4-11/h2,5H,3H2,1H3
• InChI Key： ZNSQXDGQVLEHOP-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.8
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-2-fluoropyridine-5-acetate

Methyl 4-cyano-2-fluoropyridine-5-acetate (CAS No. 1807185-89-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-cyano-2-fluoropyridine-5-acetate (CAS No. 1807185-89-2) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural and chemical properties, has garnered significant attention in recent years due to its versatility and efficacy in various synthetic pathways.

The molecular structure of Methyl 4-cyano-2-fluoropyridine-5-acetate consists of a pyridine ring substituted with a cyano group at the 4-position, a fluorine atom at the 2-position, and an acetate moiety at the 5-position. This arrangement imparts distinct reactivity and functionality, making it an ideal candidate for further derivatization and incorporation into complex molecular frameworks. The presence of both electron-withdrawing (cyano) and electron-donating (fluorine) groups enhances its utility in cross-coupling reactions, nucleophilic substitutions, and other key transformations essential for drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized intermediates like Methyl 4-cyano-2-fluoropyridine-5-acetate, driven by the increasing need for innovative drugs targeting various diseases. One of the most notable applications of this compound is in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory disorders. The pyridine core serves as a scaffold that can be easily modified to interact with specific enzymatic targets, while the cyano and fluorine substituents enhance binding affinity and metabolic stability.

Recent studies have highlighted the role of Methyl 4-cyano-2-fluoropyridine-5-acetate in the development of antiviral agents. The unique electronic properties of this compound allow it to disrupt viral replication mechanisms by inhibiting key enzymes involved in viral polymerization. For instance, researchers have utilized derivatives of this intermediate to develop inhibitors targeting RNA-dependent RNA polymerases (RdRp), which are essential for viral genome replication. These findings underscore the compound's potential as a building block for next-generation antiviral therapies.

The synthesis of Methyl 4-cyano-2-fluoropyridine-5-acetate involves multi-step organic transformations that require precise control over reaction conditions. Typically, the process begins with the fluorination of a pyridine precursor followed by cyano group introduction and subsequent esterification. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These synthetic strategies not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

The versatility of Methyl 4-cyano-2-fluoropyridine-5-acetate extends beyond kinase inhibitors and antivirals. It has also been explored in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. Researchers have synthesized analogs of this compound that exhibit potent activity against neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorine atom, in particular, plays a critical role in enhancing blood-brain barrier penetration by modulating lipophilicity and metabolic stability.

In addition to its pharmaceutical applications, Methyl 4-cyano-2-fluoropyridine-5-acetate has found utility in agrochemical research. Derivatives of this intermediate have been investigated as potential herbicides and fungicides due to their ability to interfere with plant growth regulators and microbial enzymes. The structural features of this compound allow for selective action against target organisms while minimizing environmental impact.

The future prospects of Methyl 4-cyano-2-fluoropyridine-5-acetate are promising, with ongoing research focusing on expanding its applications into new therapeutic areas. Innovations in synthetic methodologies continue to emerge, enabling more efficient production scales and improved purity standards. Collaborative efforts between academia and industry are driving advancements that will further solidify this compound's position as a cornerstone intermediate in modern drug development.

In conclusion, Methyl 4-cyano-2-fluoropyridine-5-acetate (CAS No. 1807185-89-2) is a multifaceted compound with significant implications for pharmaceutical synthesis. Its unique structural attributes make it an indispensable tool for developing innovative drugs across various therapeutic categories. As research progresses, we can expect to see even broader applications of this versatile intermediate, contributing to advancements in human health and well-being.